Cas no 693-13-0 (N,N'-Diisopropylcarbodiimide)

• Product Name: N,N'-Diisopropylcarbodiimide
• CAS No: 693-13-0
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD00065689
• CID: 39555
• PubChem ID: 12734
• Update Time: 2026-02-25

N,N'-Diisopropylcarbodiimide Chemical and Physical Properties

Names and Identifiers

• N,N'-Diisopropylcarbodiimide
• DIC
• H-Tyr-Arg-OH
• PCI
• N,N'-Methanetetraylbis(2-propanamine)
• N,N'-Methanetetraylbis(1-methylethylamine)N,N'-DIISOPROPYLCARBODIIMIDE
• N,N-DIISOPROPYLCARBODIIMIDE
• Carbodiimide, diisopropyl-
• diisopropyl-carbodiimid
• Diisopropylcarbodiimide
• 1,3-Diisopropylcarbodiimide
• N,N'-Diisopropylcarbodiimide (DIC)
• DIC (N,N-diisopropylcarbodiiMide)
• N,N''-Diisopropylcarbodiimide
• N,N-diisopropylcarbodiimide(dic)
• N,N'-Methanediylidenebis(propan-2-amine)
• N.N-Diisopropylcarbodiimide
• 1,3-di-iso-propylcarbodiimide
• DICI
• DIPC
• DIPCDI
• DIPCI
• n,n`-diisopropylcarbodiiMide
• N,N'-diisopropylcarb
• N,N'-di-iso-propylcarbodiimide
• Diisopropylmethanediimine
• N,N'-Methanetetraylbis(1-methylethylamine)
• N,N'-METHANETETRAYLBIS-2-PROPANAMINE
• 2-Propanamine, N,N'-methanetetraylbis-
• di(propan-2-yl)methanediimine
• diisopropyl carbodiimide
• Diisopropyl-carbodiimide
• P17139
• (propan-2-yl)({[(propan-2-yl)imino]methylidene})amine
• NSC 42080
• Tox21_202451
• N,N'-diisopropylmethanediimine
• M02889
• NSC42080
• D0254
• FT-0632820
• BP-20548
• 693-13-0
• CS-0008466
• OQO20I6TWH
• DIC, 99%
• DIC, purum, >=98.0% (GC)
• NCGC00260000-01
• MFCD00065689
• CARBODIIMIDE, DIISOPROPYL
• AKOS000121276
• 2-Propanamine,N'-methanetetraylbis-
• J-670017
• UNII-OQO20I6TWH
• N-((isopropylimino)methylene)propan-2-amine
• N,N'-diisoproyl carbodiimide
• N,N'-DIISOPROPYLCARBODIIMIDE [MI]
• 1,3-diisopropyl carbodiimide
• DTXCID305086
• HSDB 8051
• N,N'-Bis(isopropyl)carbodiimide
• SCHEMBL6720
• N,N-DIISOPROPYLETHYLAMINETRIHYDROFLUORIDE
• N,N'-Diisopropyl carbodimide
• CCRIS 3413
• NCGC00091541-02
• N,N'-diisopropyl carbodiimide
• N,N'-Diisopropylcarbodiimide(DIC)
• 1,3-diisopropylcarbodiimid
• NS00020023
• CAS-693-13-0
• F0001-1801
• N,N'-diisopropycarbodiimide
• InChI=1/C7H14N2/c1-6(2)8-5-9-7(3)4/h6-7H,1-4H
• AM83823
• DTXSID4025086
• NCGC00091541-01
• 4-04-00-00531 (Beilstein Handbook Reference)
• EN300-21624
• N,N'-Diisopropylcarbodiimide, ChemDose(TM) tablets, Loading: 0.15mmol per tablet
• EINECS 211-743-7
• N,N'-methanediylidenedipropan-2-amine
• CHEMBL1332992
• dipropan-2-ylmethanediimine
• NSC-42080
• N,N/'-di(propan-2-yl)methanediimine
• N,N'-methanediylidenedi propan-2-amine
• N-((isopropylimino)methyl-ene)propan-2-amine
• N,N'-diisopropyl-carbodiimide
• 1,3-diisopropyl-carbodiimide
• CHEBI:53092
• Q408747
• BRN 0878281
• W-104638
• Epitope ID:114068
• diisopropylcarbo-diimide
• N,N-Diisopropylcarbodimide
• Diisoproylcarbodiimide
• di-isopropylcarbodiimide
• isopropyl-(isopropylimino-methylene)-amine
• N,N'-diisopropylcarbodimide
• STR04127
• N,N'-Diisopropylcarbodiimide, 99%
• n,n'diisopropylcarbodiimide
• N,N'-dipropan-2-ylcarbodiimide
• 1,3-Diisopropylcarbodiimide; N,N'-Diisopropylcarbodiimide
• STL146472
• N,N'Methanetetraylbis(1methylethylamine)
• 2Propanamine, N,N'methanetetraylbis
• N,N'Methanetetraylbis2propanamine
• BBL028105
• FD02073

• MDL： MFCD00065689
• Inchi： 1S/C7H14N2/c1-6(2)8-5-9-7(3)4/h6-7H,1-4H3
• InChI Key： BDNKZNFMNDZQMI-UHFFFAOYSA-N
• SMILES： N(=C=NC(C)C)C(C)C
• BRN： 878281

Computed Properties

• Exact Mass: 126.11600
• Monoisotopic Mass: 126.115698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 24.7

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.815 g/mL at 20 °C(lit.)
  0.815 g/mL at 20 °C
• Melting Point: 210-2120C (dec)
• Boiling Point: 145-148 °C(lit.)
• Flash Point: Fahrenheit: 87.8 ° f
  Celsius: 31 ° c
  
• Refractive Index: n20/D 1.433(lit.)
• Solubility: Soluble in chloroform, methylene chloride, acetonitrile, dioxane, dimethylformamide andtetrahydrofuran.
• PSA: 24.72000
• LogP: 1.97710
• Sensitiveness: Moisture Sensitive
• Color/Form: 1 M in dichloromethane
• Solubility: Not determined

N,N'-Diisopropylcarbodiimide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H315,H317,H318,H330,H334,H335
• Warning Statement： P260,P280,P284,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2929 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 10-26-37/38-41-42/43
• Safety Instruction： S26-S36/37/39-S45-S38-S28A-S16
• FLUKA BRAND F CODES：10-21
• RTECS：FF2175000
• Hazardous Material Identification：
• HazardClass：6.1 (3)
• PackingGroup：I
• TSCA：Yes
• Storage Condition：Store long-term at 2-8°C
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R10; R26; R36/37/38; R41; R42/43
• Packing Group：II
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Carbodiimides
• Other Chemical additives Process Aids

Additional information on N,N'-Diisopropylcarbodiimide

Professional Introduction to N,N'-Diisopropylcarbodiimide (CAS No. 693-13-0)

N,N'-Diisopropylcarbodiimide (CAS No. 693-13-0) is a widely recognized and highly valuable reagent in the field of organic synthesis, particularly in the pharmaceutical and biochemical industries. This compound, characterized by its unique chemical structure, plays a pivotal role in facilitating various synthetic transformations, making it an indispensable tool for researchers and chemists worldwide.

The molecular formula of N,N'-Diisopropylcarbodiimide is C₇H₁₃N₂, and it belongs to the class of carbodiimides. Its structural integrity and reactivity make it an excellent choice for promoting the formation of amide and urea bonds, which are fundamental in the synthesis of peptides, proteins, and other biologically active molecules. The compound's ability to activate carboxylic acids under mild conditions has made it a staple in peptide coupling reactions, particularly in solid-phase peptide synthesis (SPPS).

In recent years, N,N'-Diisopropylcarbodiimide has been extensively studied for its applications in drug development. Its efficiency in facilitating amide bond formation has been leveraged in the synthesis of various pharmaceutical intermediates. For instance, researchers have utilized this reagent to develop novel therapeutic agents targeting neurological disorders. The compound's role in enhancing the yield and purity of these intermediates underscores its importance in modern medicinal chemistry.

Moreover, the use of N,N'-Diisopropylcarbodiimide has expanded into other areas of research, including agrochemicals and material science. Its ability to catalyze the formation of stable carbon-nitrogen bonds has been exploited in the development of advanced polymers and coatings. These applications highlight the versatility of this compound and its broad impact on various scientific disciplines.

The latest advancements in synthetic methodologies have further highlighted the significance of N,N'-Diisopropylcarbodiimide. Researchers have developed innovative techniques that enhance the efficiency and selectivity of carbodiimide-mediated reactions. For example, recent studies have demonstrated the use of N,N'-Diisopropylcarbodiimide in flow chemistry systems, which offer precise control over reaction conditions and improve scalability. These innovations are particularly relevant in industrial settings where reproducibility and efficiency are paramount.

Additionally, the compound's role in green chemistry has garnered attention. Efforts to minimize waste and reduce hazardous byproducts have led to the exploration of more sustainable synthetic routes involving N,N'-Diisopropylcarbodiimide. For instance, researchers have investigated its use in combination with biodegradable solvents and catalysts, thereby aligning with global efforts to promote environmental responsibility.

In conclusion, N,N'-Diisopropylcarbodiimide (CAS No. 693-13-0) remains a cornerstone in organic synthesis due to its versatility and efficiency. Its applications span across pharmaceuticals, agrochemicals, and material science, underscoring its broad utility. As research continues to evolve, the compound's role is expected to expand further, driven by innovative methodologies and a growing emphasis on sustainability.